molecular formula C14H14FN3O B8341418 1-(4-Amino-2-methylphenyl)-3-(3-fluorophenyl)urea

1-(4-Amino-2-methylphenyl)-3-(3-fluorophenyl)urea

Cat. No.: B8341418
M. Wt: 259.28 g/mol
InChI Key: MSMBZWSVPKOYEP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Amino-2-methylphenyl)-3-(3-fluorophenyl)urea is a useful research compound. Its molecular formula is C14H14FN3O and its molecular weight is 259.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H14FN3O

Molecular Weight

259.28 g/mol

IUPAC Name

1-(4-amino-2-methylphenyl)-3-(3-fluorophenyl)urea

InChI

InChI=1S/C14H14FN3O/c1-9-7-11(16)5-6-13(9)18-14(19)17-12-4-2-3-10(15)8-12/h2-8H,16H2,1H3,(H2,17,18,19)

InChI Key

MSMBZWSVPKOYEP-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)N)NC(=O)NC2=CC(=CC=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of EXAMPLE 100A (1.28 g, 4.43 mmol) in 12 mL of N,N-dimethylformamide was degassed and hydrogenated under an atmosphere of hydrogen (balloon) in the presence of catalytic amount of 10% Pd on carbon for 24 hours. The mixture was filtered and the filtrate was extracted with ethyl acetate. The organic extract was washed with brine, dried with MgSO4 and concentrated to provide EXAMPLE 100B. MS (ESI(+)) m/e 260 (M+H)+.
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1.28 g
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12 mL
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